N-(5-Amino-2-methoxyphenyl)-2-(2-methylphenoxy)-acetamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O3/c1-11-5-3-4-6-14(11)21-10-16(19)18-13-9-12(17)7-8-15(13)20-2/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: QLZWPAFLQJQIOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=C(C=CC(=C2)N)OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-(5-Amino-2-methoxyphenyl)-2-(2-methylphenoxy)-acetamide, or 5-AM2MPA, is a synthetic compound that has been developed for use in scientific research. It is a derivative of the naturally occurring amino acid, phenylalanine, and is used in a variety of laboratory experiments. 5-AM2MPA has been found to be a useful tool in a variety of research applications, including the study of biochemical and physiological effects, as well as in the development of drugs and other compounds.

Scientific Research Applications

Green Synthesis in Dye Production

• The compound has been used as an intermediate in the production of azo disperse dyes. A study demonstrated its production through catalytic hydrogenation, highlighting its importance in more environmentally friendly dye synthesis processes (Zhang Qun-feng, 2008).

Pharmaceutical and Medical Research

• N-(2-Hydroxyphenyl)acetamide derivatives, closely related to N-(5-Amino-2-methoxyphenyl)-2-(2-methylphenoxy)-acetamide, have been explored for their potential in natural synthesis of antimalarial drugs (Deepali B Magadum & G. Yadav, 2018).
• Some derivatives have shown potential as anticonvulsants and possess pain-attenuating properties (Amber M King et al., 2011).

Chemical and Biological Studies

• Research has been conducted on the synthesis and stereochemistry of polymeric derivatives of related compounds, potentially opening up applications in materials science and drug delivery systems (J. S. Román & A. Gallardo, 1992).
• The compound has also been used in studies related to the metabolism of chloroacetamide herbicides, indicating its relevance in environmental and agricultural research (S. Coleman et al., 2000).

Imaging and Diagnostics

• Derivatives of the compound have been explored in the synthesis of imaging probes for receptors, which has implications in neuroscience and diagnostic imaging (J. Prabhakaran et al., 2006).

Material Science and Nanotechnology

• N-(2-Amino-phenyl)-2-{2-[(2-amino-phenylcarbamoyl)-methoxy]-phenoxy}-acetamide, a related compound, has been used to enhance the fluorescence lifetime in europium complexes when immobilized on carbon nanotubes, suggesting applications in nanomaterials and photonics (Xiao Feng Li et al., 2011).